(S)-6-Methyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-one
(S)-6-Methyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-one
Brand Name:
Vulcanchem
CAS No.:
147086-79-1
VCID:
VC21133099
InChI:
InChI=1S/C8H8OS2/c1-5-4-7(9)6-2-3-10-8(6)11-5/h2-3,5H,4H2,1H3/t5-/m0/s1
SMILES:
CC1CC(=O)C2=C(S1)SC=C2
Molecular Formula:
C8H8OS2
Molecular Weight:
184.3 g/mol
(S)-6-Methyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-one
CAS No.: 147086-79-1
Cat. No.: VC21133099
Molecular Formula: C8H8OS2
Molecular Weight: 184.3 g/mol
* For research use only. Not for human or veterinary use.
![(S)-6-Methyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-one - 147086-79-1](/images/no_structure.jpg)
Specification
| CAS No. | 147086-79-1 |
|---|---|
| Molecular Formula | C8H8OS2 |
| Molecular Weight | 184.3 g/mol |
| IUPAC Name | (6S)-6-methyl-5,6-dihydrothieno[2,3-b]thiopyran-4-one |
| Standard InChI | InChI=1S/C8H8OS2/c1-5-4-7(9)6-2-3-10-8(6)11-5/h2-3,5H,4H2,1H3/t5-/m0/s1 |
| Standard InChI Key | FLJFMDYYNMNASJ-YFKPBYRVSA-N |
| Isomeric SMILES | C[C@H]1CC(=O)C2=C(S1)SC=C2 |
| SMILES | CC1CC(=O)C2=C(S1)SC=C2 |
| Canonical SMILES | CC1CC(=O)C2=C(S1)SC=C2 |
| Appearance | Yellow powder |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator